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Compound of Interest

Compound Name: Taltobulin intermediate-6

Cat. No.: B12389168 Get Quote

Taltobulin Intermediate-6: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of Taltobulin intermediate-6, a key

component in the synthesis of the potent anti-cancer agent Taltobulin. The document

summarizes its core molecular properties, outlines the synthetic approach to Taltobulin, and

describes the signaling pathways influenced by the final compound.

Core Molecular Data
The fundamental molecular properties of Taltobulin intermediate-6 are summarized below.

This data is critical for analytical characterization and stoichiometric calculations in the

synthesis of Taltobulin.

Property Value

Molecular Formula C₂₂H₄₀N₂O₅

Molecular Weight 412.56 g/mol

Synthetic Pathway of Taltobulin
The synthesis of Taltobulin is accomplished through a convergent synthetic route.[1] This

strategy involves the preparation of three key building blocks which are then coupled
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sequentially to form the final product. While a detailed, step-by-step experimental protocol for

the synthesis of Taltobulin intermediate-6 is not publicly available, the overall synthetic

scheme provides a roadmap for its formation as part of a larger fragment. The process

generally involves the sequential peptide coupling of these key synthons.[1]

The following diagram illustrates the high-level workflow of the convergent synthesis of

Taltobulin.
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Convergent synthesis workflow for Taltobulin.

Mechanism of Action and Signaling Pathways
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Taltobulin functions as a potent microtubule inhibitor, disrupting tubulin polymerization, which

leads to mitotic arrest and subsequent apoptosis in cancer cells.[2][3][4] Its mechanism of

action involves the modulation of key cellular signaling pathways. Research has indicated that

resistance to Taltobulin can be mediated through the activation of the MEKs/ERKs and

PI3K/AKT signaling pathways.

The diagram below illustrates the signaling cascade affected by Taltobulin.
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Signaling pathways modulated by Taltobulin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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